Cas no 1935385-10-6 ((2-bromothiophen-3-yl)methanesulfonamide)

• Product Name: (2-bromothiophen-3-yl)methanesulfonamide
• CAS No: 1935385-10-6
• MDL: MFCD30180379
• CID: 4630387
• PubChem ID: 122163386
• Update Time: 2025-05-19

(2-bromothiophen-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-bromothiophen-3-yl)methanesulfonamide

• MDL： MFCD30180379

Additional information on (2-bromothiophen-3-yl)methanesulfonamide

The Compound CAS No.1935385-10-6: (2-bromothiophen-3-yl)methanesulfonamide

The compound with CAS No.1935385-10-6, commonly referred to as (2-bromothiophen-3-yl)methanesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a bromine atom at the 2-position and a methanesulfonamide group attached at the 3-position. The thiophene ring serves as a versatile platform for various chemical modifications, while the methanesulfonamide group introduces valuable functional properties, making this compound a valuable building block in modern chemistry.

Recent studies have highlighted the potential of (2-bromothiophen-3-yl)methanesulfonamide in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that the compound's electronic properties can be fine-tuned through strategic substitution patterns on the thiophene ring, enabling its use in light-emitting diodes (LEDs) and photovoltaic devices. The incorporation of the methanesulfonamide group has been shown to enhance the compound's stability under thermal and oxidative conditions, making it a promising candidate for high-performance electronic applications.

In terms of synthesis, (2-bromothiophen-3-yl)methanesulfonamide is typically prepared via a multi-step process involving nucleophilic substitution and sulfonation reactions. The synthesis begins with the preparation of 2-bromothiophene, which is then subjected to sulfonation using methanesulfonyl chloride in the presence of a suitable base. This approach ensures high yields and excellent control over the product's purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing reaction times and minimizing byproduct formation.

The compound's unique combination of structural features has also made it an attractive target for medicinal chemistry research. The thiophene ring is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability, while the methanesulfonamide group contributes to hydrogen bonding capacity, enhancing drug-target interactions. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for anti-inflammatory drug development.

From an environmental perspective, (2-bromothiophen-3-yl)methanesulfonamide has been evaluated for its biodegradability and ecotoxicological profile. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This property aligns with current trends toward sustainable chemistry practices and green synthesis methodologies.

In conclusion, (2-bromothiophen-3-yl)methanesulfonamide (CAS No.1935385-10-6) stands as a testament to the ingenuity of modern chemical research. Its versatile structure, combined with cutting-edge synthetic techniques and promising application potential across multiple disciplines, positions it as a key player in future advancements in materials science and pharmaceutical development.